Cas no 884199-34-2 (1-Isopropyl-(S )-2-methylpiperazine dihydrochloride)

• Product Name: 1-Isopropyl-(S )-2-methylpiperazine dihydrochloride
• CAS No: 884199-34-2
• MF: C₈H₂₀Cl₂N₂
• MW: 215.163800239563
• MDL: MFCD09863257
• CID: 710466
• PubChem ID: 57463733
• Update Time: 2025-06-17

1-Isopropyl-(S )-2-methylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine,2-methyl-1-(1-methylethyl)-, hydrochloride (1:2), (2S)-
• 1-ISOPROPYL-(S)-2-METHYLPIPERAZINE DIHYDROCHLORIDE
• 1-Isopropyl-(S)-2-methyl-piperazine dihydrochloride
• 2-methyl-1-propan-2-ylpiperazine,dihydrochloride
• (S)-1-Isopropyl-2-methyl-piperazine dihydrochloride
• AT26058
• (2S)-2-methyl-1-(propan-2-yl)piperazine dihydrochloride
• MFCD09863257
• AKOS022193570
• 1-Isopropyl-(S )-2-methylpiperazine dihydrochloride
• (2S)-2-methyl-1-propan-2-ylpiperazine;dihydrochloride
• (2S)-2-methyl-1-(propan-2-yl)piperazinedihydrochloride
• KJKVHBPVQISRQG-JZGIKJSDSA-N
• 884199-34-2
• (2S)-1-(1-methylethyl)-2-methylpiperazine dihydrochloride
• (s)-1-isopropyl-2-methylpiperazine dihydrochloride
• SCHEMBL2848909

• MDL： MFCD09863257
• Inchi： 1S/C8H18N2.2ClH/c1-7(2)10-5-4-9-6-8(10)3;;/h7-9H,4-6H2,1-3H3;2*1H/t8-;;/m0../s1
• InChI Key： KJKVHBPVQISRQG-JZGIKJSDSA-N
• SMILES： Cl.Cl.N1(C(C)C)CCNC[C@@H]1C

Computed Properties

• Exact Mass: 214.1003540g/mol
• Monoisotopic Mass: 214.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines